Cas no 1231160-82-9 (5-(2-Ethylhexyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione)

• Product Name: 5-(2-Ethylhexyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione
• CAS No: 1231160-82-9
• MF: C₁₄H₁₉NO₂S
• MW: 265.371162652969
• MDL: MFCD23703119
• CID: 1032100
• PubChem ID: 67246768
• Update Time: 2025-11-02

5-(2-Ethylhexyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-(2-Ethylhexyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione
• 5-(2-ethylhexyl)thieno[3,4-c]pyrrole-4,6-dione
• N-(2-Ethylhexyl)-3,4-thiophenedicarboximide
• 4435AA
• AK123247
• N-(2-Ethylhexyl)thiophene-3,4-dicarbimide
• AX8247425
• ST24044170
• 5-(2-Ethylhexyl)-4H -thieno[3,4-c ]pyrrole-4,6(5H )-dione
• D95237
• MFCD23703119
• 4H-Thieno[3,4-c]pyrrole-4,6(5H)-dione, 5-(2-ethylhexyl)-
• 1231160-82-9
• DTXSID40736674
• E1397
• DB-340504
• SCHEMBL2011192
• A890855
• 5-(2-ethylhexyl)-4H,5H,6H-thieno[3,4-c]pyrrole-4,6-dione
• PCLDQMLVTDTSOU-UHFFFAOYSA-N
• AKOS016011886
• AMY27149
• AS-70122

• MDL： MFCD23703119
• Inchi： 1S/C14H19NO2S/c1-3-5-6-10(4-2)7-15-13(16)11-8-18-9-12(11)14(15)17/h8-10H,3-7H2,1-2H3
• InChI Key： PCLDQMLVTDTSOU-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1)C(N(C2=O)CC(CC)CCCC)=O

Computed Properties

• Exact Mass: 265.11365002g/mol
• Monoisotopic Mass: 265.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6
• XLogP3: 3.7

Experimental Properties

• Melting Point: 71.0 to 75.0 deg-C

5-(2-Ethylhexyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione Security Information

• Storage Condition：0-10°C

Additional information on 5-(2-Ethylhexyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione

5-(2-Ethylhexyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione (CAS 1231160-82-9): A Comprehensive Guide to Its Properties and Applications

5-(2-Ethylhexyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione (CAS 1231160-82-9) is an important organic compound that has gained significant attention in recent years due to its unique chemical structure and versatile applications. As a member of the thienopyrroledione family, this compound exhibits remarkable electronic properties, making it particularly valuable in the field of organic electronics and photovoltaic materials.

The molecular structure of 5-(2-Ethylhexyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione features a fused heterocyclic system containing both thiophene and pyrrole rings, which contributes to its excellent electron-accepting capabilities. The 2-ethylhexyl side chain enhances the compound's solubility in organic solvents, a crucial factor for its processing in various applications. Researchers have been particularly interested in this compound's potential for organic solar cells, as it demonstrates superior light absorption and charge transport properties.

In the context of current research trends, 5-(2-Ethylhexyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione has emerged as a promising candidate for next-generation photovoltaic materials. With the growing global focus on renewable energy solutions, scientists are actively exploring how this compound can improve the efficiency of organic photovoltaics. Recent studies have shown that when incorporated into polymer solar cells, this thienopyrroledione derivative can significantly enhance power conversion efficiencies, addressing one of the key challenges in solar energy technology.

The synthesis of 5-(2-Ethylhexyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. The compound's CAS 1231160-82-9 serves as a unique identifier in chemical databases and regulatory documentation, facilitating its proper handling and research applications. Analytical characterization techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to verify the compound's identity and purity.

Beyond photovoltaic applications, 5-(2-Ethylhexyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione has shown potential in other cutting-edge technologies. Its electron-deficient nature makes it suitable for use in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). The compound's ability to modify electronic properties when incorporated into conjugated polymers has opened new possibilities for flexible electronics and wearable technology – areas that are currently experiencing rapid growth and innovation.

The stability of 5-(2-Ethylhexyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione under various environmental conditions has been the subject of extensive research. Studies indicate that the compound maintains its structural integrity under normal processing conditions, making it suitable for industrial applications. Its thermal stability is particularly noteworthy, with decomposition temperatures well above those typically encountered in device fabrication processes.

From a commercial perspective, the demand for 5-(2-Ethylhexyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione has been steadily increasing as more research institutions and companies explore its potential. The compound is currently available from specialized chemical suppliers, typically in research quantities, with pricing reflecting its specialized nature and the complexity of its synthesis. As applications mature and scale up, market analysts predict significant growth in the thienopyrroledione derivatives market segment.

Environmental considerations regarding 5-(2-Ethylhexyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione have also been addressed in recent studies. While the compound itself shows no significant environmental hazards under normal use conditions, researchers emphasize the importance of proper handling and disposal practices, in line with standard chemical safety protocols. The development of greener synthesis routes for this and related compounds remains an active area of investigation in green chemistry research.

Looking to the future, 5-(2-Ethylhexyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione is poised to play an increasingly important role in advanced materials science. Ongoing research focuses on optimizing its performance in various applications, developing derivative compounds with enhanced properties, and scaling up production methods. As the push for sustainable energy solutions intensifies, this remarkable compound represents an exciting avenue for scientific and technological advancement in the field of organic electronic materials.

For researchers and industry professionals interested in working with 5-(2-Ethylhexyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione (CAS 1231160-82-9, it is recommended to consult the latest scientific literature and technical data sheets for specific handling instructions and application guidelines. The compound's unique combination of properties continues to inspire innovation across multiple disciplines, making it a fascinating subject for both fundamental research and practical applications in advanced materials technology.